molecular formula C15H18N2O3 B8738467 2-Propanol, 1,3-bis(p-aminophenoxy)- CAS No. 25151-48-8

2-Propanol, 1,3-bis(p-aminophenoxy)-

Cat. No.: B8738467
CAS No.: 25151-48-8
M. Wt: 274.31 g/mol
InChI Key: FTQYNLXPSONGSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Propanol, 1,3-bis(p-aminophenoxy)- is a useful research compound. Its molecular formula is C15H18N2O3 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Propanol, 1,3-bis(p-aminophenoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Propanol, 1,3-bis(p-aminophenoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

25151-48-8

Molecular Formula

C15H18N2O3

Molecular Weight

274.31 g/mol

IUPAC Name

1,3-bis(4-aminophenoxy)propan-2-ol

InChI

InChI=1S/C15H18N2O3/c16-11-1-5-14(6-2-11)19-9-13(18)10-20-15-7-3-12(17)4-8-15/h1-8,13,18H,9-10,16-17H2

InChI Key

FTQYNLXPSONGSQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)OCC(COC2=CC=C(C=C2)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 33.4 g (0.1 mole)-viscous liquid of 1,3-bis(4-nitrophenoxy)-2-propyl alcohol obtained in Example 6, 3 g of activated charcoal powder containing 5% Pd, and 250 ml of 1,4-dioxane were placed in a reaction vessel (hydrogenating apparatus). And the reaction mixtures were heated at 60° C. under a hydrogen atmosphere. In approximately 8 hours, 14.4 L of hydrogen was absorbed and the reaction was completed when the absorption of hydrogen stopped. Then the reacted solution was separated by filtration and the filtrate was concentrated for removing the catalyst. 27.4 g of 1,3-bis(4- aminophenoxy)-2-propyl alcohol was obtained.
[Compound]
Name
-viscous liquid
Quantity
33.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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